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Compound of Interest

Compound Name: Tris(dimethylamino)arsine

Cat. No.: B1606909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides detailed procedures and answers to frequently asked questions regarding

the safe disposal and waste management of Tris(dimethylamino)arsine (TDMAA) residues.

Adherence to these protocols is critical to ensure laboratory safety and environmental

protection.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Tris(dimethylamino)arsine (TDMAA)

waste?

A1: TDMAA is a flammable liquid and is toxic if swallowed, causing skin and serious eye

irritation, and may cause respiratory irritation.[1] It is also air- and moisture-sensitive and can

react violently with water, potentially leading to a flash fire.[1] The hydrolysis of TDMAA

produces arsenic oxides (which form arsenic acids) and dimethylamine.[1] Arsenic compounds

are known carcinogens and are highly toxic to aquatic life.[1]

Q2: Can I dispose of small amounts of TDMAA waste down the drain?

A2: No. Under no circumstances should TDMAA or its residues be disposed of down the drain.

It is a hazardous material that can contaminate water systems and cause significant
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environmental damage. All waste containing TDMAA must be collected and treated as

hazardous waste.

Q3: What personal protective equipment (PPE) is required when handling TDMAA waste?

A3: A comprehensive set of PPE is mandatory when handling TDMAA and its waste products.

This includes:

Hand Protection: Neoprene or nitrile rubber gloves.[1]

Eye Protection: Chemical goggles or a face shield. Contact lenses should not be worn.[1]

Skin and Body Protection: A flame-resistant lab coat and suitable protective clothing.[1]

Respiratory Protection: If there is a risk of inhalation, a NIOSH-certified combination organic

vapor-amine gas respirator is recommended.[1]

Q4: How should I store TDMAA waste before treatment?

A4: TDMAA waste should be stored in a tightly closed, properly labeled container in a cool,

well-ventilated, and locked area away from heat, sparks, and open flames.[1] It is crucial to

prevent any contact with water or moisture during storage.[1] The storage container should be

grounded and bonded.[1]

Q5: What should I do in case of a spill of TDMAA?

A5: In the event of a TDMAA spill, evacuate the area immediately and remove all ignition

sources. The cleanup should only be performed by trained personnel wearing full protective

equipment. Use an absorbent, non-combustible material (like dry sand or earth) to contain the

spill. Do not use water. Collect the absorbed material using non-sparking tools and place it in a

sealed container for hazardous waste disposal.
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Issue Possible Cause Solution

Violent reaction or fire during

hydrolysis.

Addition of the quenching

agent (isopropanol or water)

was too rapid.

Always add the quenching

agent dropwise with vigorous

stirring and external cooling

(ice bath). Ensure the reaction

is conducted under an inert

atmosphere.

White solid precipitates during

hydrolysis.

Formation of insoluble arsenic

oxides.

This is an expected outcome

of the hydrolysis. Continue the

neutralization process as

planned.

The pH of the final solution is

difficult to neutralize.

Insufficient or excessive

addition of neutralizing agent.

Add the neutralizing agent

(e.g., sodium bicarbonate for

acidic waste, or dilute

hydrochloric acid for basic

waste) in small portions and

frequently check the pH with a

calibrated meter or pH paper

until it is within the 6-9 range.

A strong ammonia-like or fishy

odor is present.

This is the characteristic smell

of dimethylamine, a byproduct

of TDMAA hydrolysis.

Ensure the procedure is

performed in a well-ventilated

fume hood to prevent

inhalation of vapors.

Experimental Protocol: Laboratory-Scale
Neutralization of TDMAA Residues
This protocol describes a method for the controlled hydrolysis and subsequent neutralization of

small quantities of Tris(dimethylamino)arsine residues. This procedure should only be

performed by personnel trained in handling air- and moisture-sensitive reagents.

Materials:

Tris(dimethylamino)arsine residue
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Anhydrous isopropanol

Deionized water

Sodium bicarbonate (NaHCO₃)

Dilute hydrochloric acid (HCl)

Anhydrous toluene or heptane (for dilution)

Schlenk flask or a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen/argon inlet with a bubbler

Ice bath

Syringes and needles

pH meter or pH paper

Appropriate PPE (see FAQ Q3)

Procedure:

Part 1: Controlled Hydrolysis (Quenching)

Inert Atmosphere: Set up the flask in a fume hood and ensure it is thoroughly dried and

purged with an inert gas (nitrogen or argon). Maintain a positive pressure of the inert gas

throughout the procedure, vented through a bubbler.

Dilution: Transfer the TDMAA residue to the flask. Dilute the residue with an anhydrous, non-

reactive solvent like toluene or heptane to a concentration of less than 5% by weight. This

helps to better control the reaction temperature.

Cooling: Place the flask in an ice bath to maintain a low temperature during the quenching

process.

Initial Quenching with Isopropanol: Slowly add anhydrous isopropanol dropwise from the

dropping funnel while vigorously stirring the solution. The rate of addition should be
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controlled to prevent a rapid temperature increase. Continue adding isopropanol until the

exothermic reaction subsides.

Final Quenching with Water: Once the reaction with isopropanol is complete, slowly add

deionized water dropwise. Again, control the rate of addition to manage the reaction's

exothermicity. Continue adding water until no further reaction is observed.

Part 2: Neutralization

pH Measurement: After the hydrolysis is complete, allow the mixture to warm to room

temperature. The resulting solution will contain arsenic acids and dimethylamine, making it

both acidic and basic. Carefully measure the pH of the aqueous layer.

Neutralization of Arsenic Acid: If the solution is acidic (pH < 6), slowly add a saturated

solution of sodium bicarbonate while stirring until the pH is between 6 and 9. Be cautious as

this may produce gas (CO₂).

Neutralization of Dimethylamine: If the solution is basic (pH > 9), slowly add dilute

hydrochloric acid while stirring until the pH is within the 6-9 range.

Final Disposal: Once the solution is neutralized, it should be transferred to a properly labeled

hazardous waste container for disposal through your institution's environmental health and

safety office. Do not pour the neutralized solution down the drain, as it still contains arsenic

compounds.

Data Presentation
Table 1: Properties of Tris(dimethylamino)arsine and its Hydrolysis Products
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Compound Formula
Molar Mass (

g/mol )

Boiling Point

(°C)
Hazards

Tris(dimethylami

no)arsine
C₆H₁₈AsN₃ 207.15 55-57

Flammable,

Toxic, Irritant, Air

and Moisture

Sensitive[1]

Arsenic Acid H₃AsO₄ 141.94
120

(decomposes)

Toxic,

Carcinogen,

Corrosive[2]

Dimethylamine (CH₃)₂NH 45.08 7

Flammable,

Toxic,

Corrosive[3][4]

Table 2: Neutralization Parameters

Substance to be

Neutralized
Neutralizing Agent Target pH Range Notes

Arsenic Acid
Sodium Bicarbonate

(NaHCO₃)
6 - 9

Add slowly to control

CO₂ evolution.

Dimethylamine
Dilute Hydrochloric

Acid (HCl)
6 - 9

Add slowly to control

the exothermic

reaction.
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Preparation

Controlled Hydrolysis (Quenching)

Neutralization

Final Disposal

Don Appropriate PPE

Setup Inert Atmosphere Apparatus

Dilute TDMAA Residue
(<5% in anhydrous solvent)

Cool to 0°C
(Ice Bath)

Slowly Add Isopropanol

Slowly Add Water

Measure pH

Neutralize Acidic Component
(e.g., with NaHCO₃)

if pH < 6

Neutralize Basic Component
(e.g., with dilute HCl)

if pH > 9

Verify pH is 6-9

Collect in Labeled
Hazardous Waste Container

Contact Environmental
Health & Safety
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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